Cas no 2877688-79-2 (5-Methoxy-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine)

• Product Name: 5-Methoxy-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine
• CAS No: 2877688-79-2
• MF: C₁₆H₂₁N₅O₂
• MW: 315.370242834091
• CID: 5330040
• PubChem ID: 165435000
• Update Time: 2025-05-20

5-Methoxy-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2-[4-[[(3-methyl-2-pyrazinyl)oxy]methyl]-1-piperidinyl]pyrimidine
• 5-methoxy-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine
• AKOS040861125
• F6738-6229
• 2877688-79-2
• 5-Methoxy-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine

• Inchi： 1S/C16H21N5O2/c1-12-15(18-6-5-17-12)23-11-13-3-7-21(8-4-13)16-19-9-14(22-2)10-20-16/h5-6,9-10,13H,3-4,7-8,11H2,1-2H3
• InChI Key： NDOARDCBPXBPOU-UHFFFAOYSA-N
• SMILES： O(C1C(C)=NC=CN=1)CC1CCN(C2N=CC(=CN=2)OC)CC1

Computed Properties

• Exact Mass: 315.16952493g/mol
• Monoisotopic Mass: 315.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 73.3Ų

Experimental Properties

• Density: 1.193±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 483.7±55.0 °C(Predicted)
• pka: 5.21±0.42(Predicted)

Additional information on 5-Methoxy-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine

Introduction to 5-Methoxy-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine (CAS No. 2877688-79-2)

5-Methoxy-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine is a highly sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 2877688-79-2, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development. The intricate architecture of this molecule, featuring a pyrimidine core linked to a piperidine moiety and an isopropylpyrazine substituent, positions it as a potential candidate for therapeutic intervention in various diseases.

The structural composition of 5-Methoxy-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine is meticulously designed to interact with biological targets in a highly specific manner. The presence of the 5-methoxy group enhances its solubility and metabolic stability, while the 3-methylpyrazin-2-yl moiety contributes to its binding affinity with certain enzymes and receptors. This combination of structural features makes it an attractive scaffold for medicinal chemists seeking to develop novel pharmacological agents.

In recent years, there has been a surge in research focused on identifying small molecules that can modulate key biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. 5-Methoxy-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine has emerged as a compound of interest due to its ability to interfere with critical signaling cascades. For instance, studies have shown that this molecule can inhibit the activity of certain kinases, which are often overexpressed in cancer cells and contribute to uncontrolled cell proliferation.

The pyrimidine core of this compound is particularly noteworthy, as pyrimidine derivatives are well-documented for their role in various therapeutic applications. Pyrimidines are fundamental components of nucleic acids, and their derivatives have been successfully incorporated into drugs that target DNA replication and transcription. The modification of the pyrimidine ring with functional groups such as hydroxymethyl and methoxyl groups further expands its pharmacological potential by enhancing interactions with biological targets.

One of the most compelling aspects of 5-Methoxy-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine is its versatility in drug design. The presence of multiple reactive sites allows for further chemical modification, enabling researchers to fine-tune its pharmacokinetic and pharmacodynamic properties. This flexibility is crucial for optimizing drug candidates for clinical use, as it allows for the tailoring of molecular characteristics such as potency, selectivity, and bioavailability.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery process for novel therapeutic agents like 5-Methoxy-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine. These technologies enable researchers to predict the binding affinity and interaction patterns of molecules with biological targets with remarkable accuracy. Such insights are invaluable for designing molecules that can effectively modulate disease-related pathways without causing unintended side effects.

The role of 3-methylpyrazine derivatives in medicinal chemistry cannot be overstated. Pyrazines are heterocyclic compounds that exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of an oxygenated side chain in 5-Methoxy-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-y l)pyrimidine enhances its interaction with biological targets by increasing hydrophilicity while maintaining lipophilicity—a critical balance for effective drug delivery.

In clinical trials conducted thus far, early results suggest that derivatives of this compound class demonstrate significant promise in preclinical models. These studies have highlighted the potential of 5-Methoxy -2-(4-{[(3-methylpyrazin - 2 - yl ) oxy ] methyl } piper id ine - 1 - yl ) py rim id ine (CAS No. 2877688 - 79 - 2 ) as a lead compound for further development into therapeutic agents targeting diseases characterized by abnormal kinase activity.

The synthesis of complex molecules like 5-Methoxy - 2 -( 4 - { [ ( 3 - methyl py razine - 2 - yl ) oxy ] m eth y l } piper id ine - 1 - yl ) py rim id ine presents unique challenges due to their intricate structural requirements. However, advances in synthetic methodologies have made it increasingly feasible to produce these compounds on a scalable basis. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography ensure high purity and yield, which are essential for pharmaceutical applications.

The future direction of research on 5-Methoxy - 2 -( 4 - { [ ( 3 - methyl py razine - 2 - yl ) oxy ] m eth y l } piper id ine - 1 - yl ) py rim id ine (CAS No. 2877688 - 79 - 2 ) lies in elucidating its mechanism of action at a molecular level. Understanding how this compound interacts with its target proteins and modulates cellular processes will provide critical insights into its therapeutic potential. Additionally, exploring structure-based drug design strategies will allow researchers to optimize its efficacy while minimizing potential adverse effects.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing the development of novel compounds like 5-Methoxy - 2 -(4-{[(3-methyl py razine - 2-y l)o xy ] m eth y l } piper id ine -1-y l ) py rim id ine (CAS No .2877688 .79 . 2 ). Such partnerships facilitate the integration of diverse expertise ranging from synthetic chemistry to computational biology , enabling faster translation from laboratory discoveries to clinical applications . p >

The growing interest in kinase inhibitors has positioned compounds like 5-Methoxy - 2 -(4-{[(3-methyl py razine – 22y l)o xy ] m eth y l } piper id ine –1-y l ) py rim id ine(CAS No .2877688 .79 .22askey players intodrug development pipelines . The abilityto selectively targetabnormal kinase activity offers anew frontier intreatment strategiesforcancerand other inflammatory disorders . As research continues ,it is anticipatedthat morecompounds will emergefromscaffoldsofthisnature ,providingnoveltherapeutic optionsforpatients worldwide . p >

In conclusion,5-Meth oxy –22(44{[([33me ty lp ya zine –22y l)o xy ] me th y l }pi per id ine –11y l ) py rim id ine(CAS No .2877688–79–22represents anexciting advancement intopharmaceutical chemistry with significantpotentialforfuture medical applications . Itsuniquestructuralfeaturesandpromisingbiologicalactivitiesmakeit acompoundofgreatinteresttomedicalresearchersanddrugdiscoveryscientistsalike . With continuedinvestigationanddevelopment ,thismoleculeholds greatpromiseasatoolforaddressingsomeofthemostpressinghealthchallengesofourtime . p >